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Compound of Interest

Compound Name: PBDB-T-2Cl

Cat. No.: B13780322 Get Quote

An In-depth Overview of Material Properties, Safety Protocols, and Experimental Procedures

This technical guide provides comprehensive information on the material properties, safety

data, and common experimental protocols for PBDB-T-2Cl (also known as PM7), a chlorinated

polymer donor material widely used in high-performance organic solar cells (PSCs). This

document is intended for researchers, scientists, and professionals in the fields of materials

science, chemistry, and drug development who are working with or considering the use of this

compound.

Material Identification and Properties
PBDB-T-2Cl is a conjugated polymer belonging to the benzodithiophene (BDT) family. Its

chemical structure is designed to achieve favorable electronic and physical properties for use

as an electron donor in organic photovoltaic (OPV) devices.

Chemical and Physical Properties
The key physical and chemical properties of PBDB-T-2Cl are summarized in the table below.

These properties are crucial for understanding the material's performance in electronic devices

and for determining appropriate processing and handling conditions.
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Property Value Source(s)

Full Chemical Name

Poly[[4,8-bis[5-(2-

ethylhexyl)-4-chloro-2-

thienyl]benzo[1,2-b:4,5-

b′]dithiophene-2,6-diyl]-2,5-

thiophenediyl[5,7-bis(2-

ethylhexyl)-4,8-dioxo-4H,8H-

benzo[1,2-c:4,5-c′]dithiophene-

1,3-diyl]-2,5-thiophenediyl]

[1]

Synonyms
PM7, PCE14, PBDB-T-Cl,

OS0139
[1][2]

CAS Number 2239295-71-5 [1]

Chemical Formula (C₆₈H₇₆Cl₂O₂S₈)n [1]

Appearance Black flake or threadlike solid [3]

Solubility

Soluble in Chloroform,

Chlorobenzene, o-

Dichlorobenzene, Xylene

[1]

HOMO Energy Level -5.52 eV [1]

LUMO Energy Level -3.57 eV [1]

Optical Band Gap 1.79 eV [1]

Molecular Weight (Mw) 70 - 100 kg/mol [1]

Material Safety Data
While a complete, official Material Safety Data Sheet (MSDS) for PBDB-T-2Cl was not publicly

available at the time of this writing, the following sections compile available safety data and

provide general safety guidelines based on the material's classification. Users must consult the

specific SDS provided by their supplier before handling this material.

Hazard Identification
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Based on supplier information, PBDB-T-2Cl is classified as follows:

Classification Code/Value Description Source

Storage Class 11 Combustible Solids

Water Hazard Class WGK 3
Severely hazardous to

water

GHS Hazard and Precautionary Statements:

As a specific GHS classification is not available, researchers should handle PBDB-T-2Cl as a

potentially hazardous chemical. The following general GHS statements for solid chemical

compounds should be considered as a minimum precaution.

Potential Hazard Statements (Assumed):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

General Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302+P352: IF ON SKIN: Wash with plenty of water.[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

First-Aid Measures
In case of exposure, follow these general first-aid procedures and seek medical attention.
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Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 1-2 glasses of water to drink. Seek

immediate medical attention.

Handling and Storage
Proper handling and storage are crucial to maintain the material's integrity and ensure

laboratory safety.

Aspect Protocol

Handling

Handle in a well-ventilated area, preferably in a

fume hood, to avoid inhalation of dust. Avoid

contact with skin and eyes. Use appropriate

personal protective equipment (PPE). Take

precautionary measures against static discharge

as it is a combustible solid.

Storage

Store in a tightly closed container in a cool, dry,

and dark place. The material is classified as a

combustible solid (Storage Class 11). Keep

away from heat, sparks, and open flames.

Incompatible Materials Strong oxidizing agents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13780322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The following PPE should be worn as a minimum requirement when handling PBDB-T-2Cl.

Protection Type Specification

Eye/Face Chemical safety goggles or a face shield.

Skin
Chemical-resistant gloves (e.g., nitrile), a lab

coat, and closed-toe shoes.

Respiratory

For operations that may generate dust, use a

NIOSH-approved respirator with a particulate

filter. Ensure proper ventilation, such as working

within a certified chemical fume hood.

Experimental Protocols
PBDB-T-2Cl is predominantly used as a donor material in the active layer of organic solar cells.

The following section details a typical experimental procedure for fabricating a device.

Solution Preparation
The active layer solution is typically a blend of PBDB-T-2Cl as the donor and a non-fullerene

acceptor (NFA).
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Parameter Typical Value / Method Source(s)

Solvent Chlorobenzene [2]

Concentration 20 mg/mL (total solids) [2]

Blend Ratio
1:1 (PBDB-T-2Cl : NFA, e.g.,

ITIC-2F)
[2]

Additive 1% 1,8-Diiodooctane (DIO) [2]

Method

Dissolve materials in the

solvent, typically by stirring

overnight at a slightly elevated

temperature (e.g., 40-60°C) in

an inert atmosphere (e.g., a

glovebox).

Device Fabrication Workflow
A common architecture for a high-performance solar cell using PBDB-T-2Cl is the inverted

device structure. The fabrication process involves the sequential deposition of several layers

onto a substrate.
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Substrate Preparation

Layer Deposition (Spin Coating)

Final Steps

ITO Substrate Cleaning
(Detergent, DI Water, Acetone, IPA)

UV-Ozone Treatment

Deposit Electron Transport Layer (ETL)
(e.g., ZnO)

Deposit Active Layer
(PBDB-T-2Cl:NFA Blend)

Thermal Annealing
(e.g., 100°C for 10 min)

Deposit Hole Transport Layer (HTL)
(e.g., MoO₃)

Deposit Metal Electrode
(e.g., Al or Ag via Thermal Evaporation)

Device Encapsulation

Click to download full resolution via product page

Caption: Experimental workflow for organic solar cell fabrication.
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Mandatory Visualizations
Logical Relationship: Safety and Handling Protocol
This diagram outlines the decision-making process for safely handling PBDB-T-2Cl in a

laboratory setting, from preparation to emergency response.
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Start Handling
PBDB-T-2Cl

Review Supplier SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Weigh and Handle Material

Spill or Exposure?

Spill Occurs

Yes

Proceed with Experiment

No

Evacuate Immediate Area

Notify Supervisor / EHS

Follow Spill Cleanup Protocol

End of Procedure

Personal Exposure Administer First Aid
(Flush Area, Remove Clothing) Seek Medical Attention

Clean Up & Dispose Waste
(Follow Institutional Guidelines)

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: General laboratory safety workflow for handling chemical solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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